Cas no 480439-07-4 (3-Benzylphenyl Isocyanate)

3-Benzylphenyl Isocyanate Properties

Names and Identifiers

• 3'-BENZYLPHENYL ISOCYANATE 97
• 1-benzyl-3-isocyanatobenzene
• 3-Benzylphenyl isocyanate
• 3'-Isocyanatodiphenylmethane
• 3-Benzylphenyl isocyanate, 97%
• 3'-benzylphenylisocyanate
• 480439-07-4
• 3'-BENZYLPHENYL ISOCYANATE 97
• OUMFOCWUDYJGHI-UHFFFAOYSA-N
• 3-Benzylphenyl isocyanate,97%
• EN300-321880
• DTXSID00399562
• SCHEMBL1191679
• +Expand

• MDL： MFCD04039894
• InChIKey： OUMFOCWUDYJGHI-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NO/c16-11-15-14-8-4-7-13(10-14)9-12-5-2-1-3-6-12/h1-8,10H,9H2
• SMILES： C1=CC=C(C=C1)CC2=CC(=CC=C2)N=C=O

Computed Properties

• Exact Mass: 209.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 209.084
• Heavy Atom Count: 16
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 3.24470
• PSA: 29.43000
• Refractive Index: n20/D 1.5880(lit.)
• Boiling Point: 324.1°C at 760 mmHg
• Flash Point: >230 °F
• Density: 1.106 g/mL at 25 °C(lit.)

3-Benzylphenyl Isocyanate Security Information

• WGK Germany：3
• Safety Instruction： 26-36
• Dangerous goods sign： Xn
• Risk Phrases： 20/21/22-36/37/38

3-Benzylphenyl Isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%